Cas no 6665-81-2 (3-Hydroxy-5-methoxyflavone)

• Product Name: 3-Hydroxy-5-methoxyflavone
• CAS No: 6665-81-2
• MF: C₁₆H₁₂O₄
• MW: 268.264084815979
• CID: 85740
• PubChem ID: 688675
• Update Time: 2025-06-15

3-Hydroxy-5-methoxyflavone Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-5-methoxyflavone
• METHOXYFLAVONOL, 5-(RG)
• 3-Hydroxy-5-methoxy-2-phenyl-chromen-4-on
• 3-hydroxy-5-methoxy-2-phenyl-chromen-4-one
• 3-Hydroxy-5-methoxy-4-oxo-2-phenyl-4H-chromen
• 5-methoxy-3-hydroxyflavone
• 5-methoxyflavonol
• METHOXYFLAVONOL,5
• WHLQVYWQNZFUPW-UHFFFAOYSA-N
• methoxyflavonol
• AKOS024285576
• 3-HYDROXY-5-METHOXY-2-PHENYL-4H-1-BENZOPYRAN-4-ONE
• Q63395584
• 3-hydroxy-5-methoxy-2-phenylchromen-4-one
• MFCD00143167
• 3-Hydroxy-5-methoxy-2-phenyl-4H-chromen-4-one
• 4H-1-Benzopyran-4-one, 3-hydroxy-5-methoxy-2-phenyl-
• NS00116240
• DTXSID401346889
• SCHEMBL4649646
• 6665-81-2

• MDL： MFCD00143167
• Inchi： 1S/C16H12O4/c1-19-11-8-5-9-12-13(11)14(17)15(18)16(20-12)10-6-3-2-4-7-10/h2-9,18H,1H3
• InChI Key： WHLQVYWQNZFUPW-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=C(C(C2C(=CC=CC1=2)OC)=O)O

Computed Properties

• Exact Mass: 268.07400
• Monoisotopic Mass: 268.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: nothing
• Topological Polar Surface Area: 55.8A^2

Experimental Properties

• Density: 1.353
• Melting Point: 173-176°C
• Boiling Point: 448°C at 760 mmHg
• Flash Point: 170°C
• Refractive Index: 1.651
• PSA: 59.67000
• LogP: 3.17420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones Flavonols

Additional information on 3-Hydroxy-5-methoxyflavone

Introduction to 3-Hydroxy-5-methoxyflavone (CAS No. 6665-81-2)

3-Hydroxy-5-methoxyflavone, with the chemical formula C₁₅H₁₀O₆, is a naturally occurring flavonoid derivative that has garnered significant attention in the field of pharmaceutical and nutritional research. This compound, identified by its CAS number 6665-81-2, is a member of the flavone family, characterized by its hydroxyl and methoxy substituents on the B-ring of the flavone core structure. Flavonoids are well-known for their bioactivity, and 3-Hydroxy-5-methoxyflavone is no exception, exhibiting a range of potential health benefits that have been explored in both preclinical and clinical studies.

The structural features of 3-Hydroxy-5-methoxyflavone contribute to its unique chemical properties and biological activities. The presence of both hydroxyl and methoxy groups enhances its reactivity and interaction with various biological targets. This compound has been studied for its antioxidant, anti-inflammatory, and anticancer properties, making it a promising candidate for therapeutic applications. Recent research has highlighted its role in modulating cellular signaling pathways, particularly those involved in cancer progression and inflammation.

In recent years, 3-Hydroxy-5-methoxyflavone has been the subject of numerous studies aimed at elucidating its mechanisms of action. One of the most intriguing aspects of this flavonoid is its ability to inhibit the activity of specific enzymes and receptors that are implicated in various diseases. For instance, studies have demonstrated that 3-Hydroxy-5-methoxyflavone can suppress the proliferation of cancer cells by inducing apoptosis and inhibiting angiogenesis. Additionally, it has shown promise in reducing inflammation by modulating the expression of pro-inflammatory cytokines.

The pharmacokinetic profile of 3-Hydroxy-5-methoxyflavone is another area of active investigation. Research suggests that this compound exhibits good oral bioavailability and can be metabolized into active derivatives that contribute to its therapeutic effects. The metabolism of 3-Hydroxy-5-methoxyflavone involves several pathways, including phase I and phase II biotransformations, which ultimately lead to the excretion of inactive metabolites. Understanding these metabolic pathways is crucial for optimizing the therapeutic use of this compound and minimizing potential side effects.

The potential therapeutic applications of 3-Hydroxy-5-methoxyflavone are vast. Beyond its anti-cancer and anti-inflammatory properties, this flavonoid has been investigated for its neuroprotective effects. Preclinical studies have shown that 3-Hydroxy-5-methoxyflavone can protect against neurodegenerative diseases such as Alzheimer's and Parkinson's by reducing oxidative stress and inhibiting the aggregation of amyloid-beta plaques. These findings have opened new avenues for the development of novel treatments for neurodegenerative disorders.

In addition to its pharmacological properties, 3-Hydroxy-5-methoxyflavone has also been studied for its role in metabolic health. Research indicates that this compound can improve insulin sensitivity and reduce blood glucose levels, making it a potential candidate for managing type 2 diabetes. Furthermore, it has been shown to possess cholesterol-lowering effects by inhibiting HMG-CoA reductase, an enzyme involved in cholesterol synthesis.

The safety profile of 3-Hydroxy-5-methoxyflavone is another critical aspect that has been thoroughly evaluated in preclinical studies. Animal models have demonstrated that this compound is well-tolerated at various doses, with no significant toxicological effects observed. However, further clinical trials are needed to confirm these findings in human populations. The lack of significant toxicity makes 3-Hydroxy-5-methoxyflavone an attractive candidate for further development as a therapeutic agent.

The future direction of research on 3-Hydroxy-5-methoxyflavone lies in translating preclinical findings into clinical applications. Large-scale clinical trials are needed to validate its efficacy in treating various diseases, including cancer, inflammation-related disorders, and neurodegenerative diseases. Additionally, exploring novel formulations and delivery systems could enhance the bioavailability and therapeutic efficacy of this compound.

In conclusion,3-Hydroxy-5-methoxyflavone (CAS No. 6665-81-2) is a multifaceted flavonoid with significant potential in pharmaceutical applications. Its unique chemical structure and bioactivity make it a promising candidate for treating a wide range of diseases. As research continues to uncover new insights into its mechanisms of action and therapeutic benefits,3-Hydroxy-5-methoxyflavone is poised to play a crucial role in the development of next-generation therapeutics.